1-isopentyltetrahydro-4(1H)-pyridinone

• IUPAC Name: 1-(3-methylbutyl)piperidin-4-one
• InChI: InChI=1S/C10H19NO/c1-9(2)3-6-11-7-4-10(12)5-8-11/h9H,3-8H2,1-2H3
• InChI Key: CYAPBSDGKXPORX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CCC(=O)CC1
• Molecular Formula: C10H19NO
• DSSTOX Substance ID: DTXSID30594826
• Molecular Weight: 169.26 g/mol
• CAS RN: 90890-88-3

Description

Molecular Structure Analysis

The molecular structure of 1-isopentyltetrahydro-4(1H)-pyridinone consists of 10 carbon atoms, 19 hydrogen atoms, and 1 nitrogen atom.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Synthesis of Derivatives and Analgesic/Anti-inflammatory Activities : Derivatives of 4(1H)-pyridinone, including 1-isopentyltetrahydro-4(1H)-pyridinone, have been synthesized for pharmacological evaluation. These compounds exhibit significant analgesic and anti-inflammatory activities, comparable to aspirin and indomethacin (Oztürk et al., 2001).

• Efficient Synthesis of Polysubstituted Derivatives : Research has focused on efficient synthesis methods for polysubstituted 2(1H)-pyridinones, which are crucial components of various biologically active natural products and show antimicrobial activity (Agami et al., 2002).

Antiviral Research

• HIV-1 Specific Reverse Transcriptase Inhibitors : Pyridinone derivatives have been found to be potent inhibitors of HIV-1 specific reverse transcriptase, offering a pathway for developing new treatments for HIV (Dollé et al., 1995).

Alzheimer's Disease Therapy

• Potential Prodrugs for Alzheimer's Disease : Alterations in the substituents of 3-hydroxy-4(1H)-pyridinones have shown promise for treating Alzheimer's disease, due to their metal-binding ability and antioxidant capacity (Scott et al., 2008).

Analytical and Chemical Applications

• Analytical Performance in Iron Determination : New hydrophilic 3-hydroxy-4-pyridinone chelators with ether-derived substituents have been synthesized and evaluated for their performance in the analytical determination of iron in water samples (Moniz et al., 2019).

• Structural Studies and Coordination Compounds : Various studies have focused on the physical and structural properties of N-substituted-3-hydroxy-2-methyl-4(1H)-pyridinones and their complexes, revealing their potential in coordination chemistry and material science (Nelson et al., 1988; Zhang et al., 1991).

Antioxidant and Metal Chelation Studies

• Antioxidant Activity and Metal Chelation : Research on 3-hydroxy-4-pyridinones has highlighted their antioxidant properties, metal chelation capabilities, and potential therapeutic applications in diseases like Alzheimer's and as iron chelators (Irto et al., 2019; Dobbin et al., 1993).

Safety and Hazards

The safety data sheet for 1-isopentyltetrahydro-4(1H)-pyridinone suggests that it may be an irritant. In case of inhalation, it is advised to move out of the dangerous area and consult a physician.